Cas no 7232-93-1 (N-(2-methyl-1-phenylpropyl)-4,5-dihydro-1,3-thiazol-2-amine)

N-(2-methyl-1-phenylpropyl)-4,5-dihydro-1,3-thiazol-2-amine structure
7232-93-1 structure
Product Name:N-(2-methyl-1-phenylpropyl)-4,5-dihydro-1,3-thiazol-2-amine
CAS No:7232-93-1
MF:C13H18N2S
MW:234.360421657562
CID:1754721
PubChem ID:5248940
Update Time:2025-04-21

N-(2-methyl-1-phenylpropyl)-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-(2-methyl-1-phenylpropyl)-4,5-dihydro-1,3-thiazol-2-amine
    • N-(2-methyl-1-phenyl-propyl)-4,5-dihydro-1,3-thiazol-2-amine
    • 7232-93-1
    • DTXSID50413141
    • Inchi: 1S/C13H18N2S/c1-10(2)12(11-6-4-3-5-7-11)15-13-14-8-9-16-13/h3-7,10,12H,8-9H2,1-2H3,(H,14,15)
    • InChI Key: SAUODPHDNXKSBP-UHFFFAOYSA-N
    • SMILES: S1CCN=C1NC(C1C=CC=CC=1)C(C)C

Computed Properties

  • Exact Mass: 234.11924
  • Monoisotopic Mass: 234.11906976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 24.39
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